Cas no 1431980-60-7 (TASP 0433864)

• Product Name: TASP 0433864
• CAS No: 1431980-60-7
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 4599408
• PubChem ID: 124201847
• Update Time: 2025-10-29

TASP 0433864 Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[4-(1,1-Dimethylethyl)phenoxy]methyl]-2,3-dihydro-5-methylimidazo[2,1-b]oxazole-6-carboxamide
• TASP 0433864
• 1431980-60-7
• TASP0433864, TASP0433864, TASP0433864
• AKOS030210997
• CS-0066696
• TASP0433864
• SCHEMBL24606210
• HY-116855
• (2S)-2-[(4-tert-butylphenoxy)methyl]-5-methyl-2,3-dihydroimidazo[2,1-b][1,3]oxazole-6-carboxamide
• DA-67941

• Inchi： 1S/C18H23N3O3/c1-11-15(16(19)22)20-17-21(11)9-14(24-17)10-23-13-7-5-12(6-8-13)18(2,3)4/h5-8,14H,9-10H2,1-4H3,(H2,19,22)/t14-/m0/s1
• InChI Key： IZYYTLCSQBACIP-AWEZNQCLSA-N
• SMILES： O1[C@H](COC2=CC=C(C(C)(C)C)C=C2)CN2C(C)=C(C(N)=O)N=C12

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on TASP 0433864

Introduction to Compound with CAS No. 1431980-60-7 and Product Name TASP 0433864

In the ever-evolving landscape of chemical and pharmaceutical research, the discovery and application of novel compounds play a pivotal role in advancing therapeutic strategies. Among these, the compound with the CAS number 1431980-60-7 and its associated product identifier TASP 0433864 have garnered significant attention due to their unique chemical properties and potential biological activities. This introduction aims to provide a comprehensive overview of these substances, emphasizing their structural characteristics, pharmacological effects, and recent advancements in their application within the field.

The compound designated as CAS no. 1431980-60-7 represents a structurally complex molecule that has been the subject of extensive investigation in academic and industrial research settings. Its molecular framework, characterized by a combination of aromatic and heterocyclic rings, suggests potential interactions with various biological targets. Such structural features are often leveraged in drug design to optimize binding affinity and selectivity, which are critical factors in the development of effective pharmaceutical agents.

One of the most compelling aspects of this compound is its demonstrated ability to modulate cellular pathways associated with inflammation and immune response. Recent studies have highlighted its potential as an immunomodulatory agent, with preliminary findings indicating that it can influence key signaling pathways such as NF-κB and MAPK. These pathways are central to the body's inflammatory response, making this compound a promising candidate for therapeutic intervention in conditions characterized by excessive or dysregulated inflammation.

The product name TASP 0433864 is associated with formulations that have been engineered to enhance bioavailability and targeted delivery. Such formulations are essential for ensuring that the active compound reaches its intended biological target in sufficient concentrations to elicit a therapeutic effect. Advanced drug delivery systems, including nanotechnology-based approaches, have been explored to optimize the pharmacokinetic profile of this compound, thereby improving its efficacy and reducing potential side effects.

Recent research has also delved into the compound's potential as an anti-cancer agent. Studies have shown that it can induce apoptosis in certain cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. The molecular mechanisms underlying these effects are being further elucidated through detailed biochemical analyses, which may reveal new insights into the development of next-generation anticancer therapies.

In addition to its anti-inflammatory and anti-cancer properties, CAS no. 1431980-60-7 has shown promise in preclinical models as a neuroprotective agent. Emerging evidence suggests that it may help mitigate neurodegenerative damage by protecting against oxidative stress and inhibiting the aggregation of misfolded proteins associated with conditions like Alzheimer's disease. These findings have sparked interest in exploring its potential as a therapeutic option for neurological disorders.

The synthesis and characterization of this compound have been facilitated by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided invaluable insights into its molecular structure and interactions, enabling researchers to refine their understanding of its pharmacological properties. The integration of computational modeling techniques has further enhanced these efforts by predicting how the compound interacts with biological targets at the atomic level.

The development of novel pharmaceutical agents is often accompanied by rigorous safety evaluations to ensure that they are both effective and safe for human use. Preclinical toxicology studies have been conducted on TASP 0433864 to assess its potential side effects and determine safe dosage ranges. These studies have revealed that while the compound exhibits potent biological activity, it also demonstrates a favorable safety profile at therapeutic doses, making it an attractive candidate for further clinical development.

The regulatory landscape for new drug approvals is stringent, requiring substantial evidence of safety and efficacy before a compound can be brought to market. The ongoing clinical trials for CAS no. 1431980-60-7 aim to address these regulatory requirements by providing comprehensive data on its pharmacological effects in human subjects. These trials are designed to evaluate both the primary therapeutic benefits and any potential adverse effects, ensuring that patients receive treatments that are both innovative and safe.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The development of compounds like TASP 0433864 exemplifies this collaborative approach, where expertise from multiple fields converges to create innovative solutions to complex medical challenges. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly significant role in shaping future therapeutic strategies.

In conclusion, the compound identified as CAS no. 1431980-60-7 represents a promising advancement in pharmaceutical science with diverse applications ranging from anti-inflammatory therapy to cancer treatment and neuroprotection. The associated product identifier TASP 0433864 underscores its commercial viability through optimized formulations designed for enhanced efficacy and safety. As ongoing research uncovers further insights into its mechanisms of action and therapeutic potential, this compound is poised to make meaningful contributions to patient care across multiple medical disciplines.